Cas no 2172114-31-5 (5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid)

• Product Name: 5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• CAS No: 2172114-31-5
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6442810
• PubChem ID: 165530342
• Update Time: 2025-08-04

5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid
• 2172114-31-5
• 5-[N-ethyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]pentanoic acid
• EN300-1563261

• Inchi： 1S/C27H34N2O5/c1-3-29(17-9-8-14-26(31)32)25(30)16-15-19(2)28-27(33)34-18-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,19,24H,3,8-9,14-18H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： WBZNKPBXDANHBJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(N(CC)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid

Comprehensive Overview of 5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid (CAS No. 2172114-31-5)

5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid (CAS No. 2172114-31-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is critical for solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently employ this molecule due to its compatibility with automated peptide synthesizers and its role in constructing complex peptide-based therapeutics.

The growing demand for custom peptides and biologics has positioned 5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid as a key building block in drug discovery. Its structural versatility allows for the introduction of ethyl and pentanoic acid moieties, enabling tailored modifications for enhanced bioavailability and targeted drug delivery. Recent studies highlight its potential in cancer research, where peptide-drug conjugates (PDCs) are gaining traction as next-generation precision medicine tools.

In the context of green chemistry, this compound aligns with the industry's shift toward sustainable synthesis methods. The Fmoc group can be selectively removed under mild conditions, reducing the need for harsh reagents—a feature highly valued in environmentally friendly production processes. Furthermore, its application extends to diagnostic probes and molecular imaging, addressing the rising interest in theranostics (combined therapy and diagnostics).

From a technical perspective, CAS No. 2172114-31-5 exhibits excellent solubility in polar aprotic solvents like DMF and DMSO, making it ideal for high-throughput screening workflows. Its stability under inert atmospheres ensures reliable performance in multi-step organic synthesis. Analytical techniques such as HPLC and mass spectrometry are commonly used to verify its purity, a critical factor for GMP-compliant manufacturing.

The compound's relevance to neuroscience research is another emerging focus area. With increasing searches for blood-brain barrier (BBB)-penetrating peptides, researchers are exploring modifications of 5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid to develop neurotherapeutic agents. This aligns with global trends in neurodegenerative disease treatment, where peptide-based approaches show promise for conditions like Alzheimer's and Parkinson's.

For industrial-scale applications, optimizing the synthesis of CAS No. 2172114-31-5 remains an active area of innovation. Recent patents describe improved catalytic methods to enhance atom economy and reduce byproduct formation—key metrics in process chemistry. These advancements cater to the pharmaceutical industry's demand for cost-effective and scalable intermediates.

In summary, 5-N-ethyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidopentanoic acid represents a multifaceted tool at the intersection of medicinal chemistry, biotechnology, and materials science. Its CAS No. 2172114-31-5 serves as a unique identifier for researchers navigating databases like PubChem or SciFinder, while its functional groups enable diverse structure-activity relationship (SAR) studies. As the scientific community continues to explore peptide engineering, this compound will likely play an increasingly vital role in next-generation therapeutics.